Cas no 76792-22-8 ((R)-2-Bromo-3-methylbutyric acid)
(R)-2-Bromo-3-methylbutyric acid is an enantiomerically pure compound with a distinct configuration. Its structural complexity and specific chirality make it a valuable tool in organic synthesis. The compound exhibits high purity and stability, facilitating precise chemical transformations. Its unique structure and functionality make it an ideal starting material for the synthesis of various chiral compounds, including pharmaceuticals and fine chemicals.
76792-22-8 structure
Product Name:(R)-2-Bromo-3-methylbutyric acid
CAS No:76792-22-8
MF:C5H9BrO2
MW:181.027761220932
MDL:MFCD00210113
CID:94694
PubChem ID:156968
Update Time:2025-10-16
(R)-2-Bromo-3-methylbutyric acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Bromo-3-methylbutyric acid
- (R)-(+)-2-Bromo-3-methylbutyric acid
- (R)-(+)-2-BROMO 3-METHYLBUTANOIC ACID
- R-2-Bromo-3-methylbutyric acid
- (R)-2-Bromoisovaleric Acid
- (+)-2-Bromo-3-methylbutyric acid
- (+)-alpha-Bromoisovaleric acid
- (R)-2-Bromo-3-methylbutanoic acid
- Butanoic acid, 2-bromo-3-methyl-, (2R)-
- alpha-Bromoisovaleric acid, (R)-
- (2R)-2-bromo-3-methylbutanoic acid
- (R )-(+)-2-BROMO-3-METHYLBUTYRIC ACID
- IS538QCW8W
- KSC169I2F
- UEBARDWJXBGYEJ-SCSAIBSYSA-N
- FD1208
- FC0798
- (2R)-2-Bromo-3-methylbu
- EN300-195551
- BS-44183
- (+)-.ALPHA.-BROMOISOVALERIC ACID
- SCHEMBL1561234
- AC-23805
- .ALPHA.-BROMOISOVALERIC ACID (R)-FORM [MI]
- (R)-alpha-bromoisovaleric acid
- B4005
- AKOS005146366
- MFCD00210113
- DTXSID70227606
- UNII-IS538QCW8W
- CS-W017175
- (R)-(+)-2-Bromo-3-methylbutyricacid
- Q27280869
- A838832
- AC-5643
- .ALPHA.-BROMOISOVALERIC ACID, (R)-
- (R)-(+)-2-Bromo-3-methylbutyric acid, 96%
- (2R)-2-Bromo-3-methyl-butanoic acid
- 76792-22-8
- DTXCID80150097
- ALPHA-BROMOISOVALERIC ACID (R)-FORM
- (R)-?-bromoisovaleric acid
-
- MDL： MFCD00210113
- Inchi： 1S/C5H9BrO2/c1-3(2)4(6)5(7)8/h3-4H,1-2H3,(H,7,8)/t4-/m1/s1
- InChI Key： UEBARDWJXBGYEJ-SCSAIBSYSA-N
- SMILES： Br[C@@H](C(=O)O)C(C)C
Computed Properties
- Exact Mass: 179.97900
- Monoisotopic Mass: 179.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 90.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
Experimental Properties
- Density: 1.513
- Melting Point: 42.0 to 45.0 deg-C
- Boiling Point: 100°C/2mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.4790 (estimate)
- PSA: 37.30000
- LogP: 1.49050
- Optical Activity: [α]22/D +21°, c = 37 in benzene
(R)-2-Bromo-3-methylbutyric acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302,H312,H314,H332
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Hazard Category Code： 20/21/22-34
- Safety Instruction： S26; S27; S28; S36/37/39; S45
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- HazardClass：8
- PackingGroup：III
(R)-2-Bromo-3-methylbutyric acid Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
(R)-2-Bromo-3-methylbutyric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR916712-5g |
(R)-(+)-2-Bromo-3-methylbutyric acid |
76792-22-8 | 97+% | 5g |
£95.00 | 2025-02-20 | |
| abcr | AB449314-5 g |
(R)-2-Bromo-3-methylbutyric acid, 95%; . |
76792-22-8 | 95% | 5g |
€121.90 | 2023-07-18 | |
| abcr | AB449314-25 g |
(R)-2-Bromo-3-methylbutyric acid, 95%; . |
76792-22-8 | 95% | 25g |
€325.00 | 2023-07-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 468347-5G |
(R)-2-Bromo-3-methylbutyric acid |
76792-22-8 | 5g |
¥310.35 | 2023-12-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4005-5g |
(R)-2-Bromo-3-methylbutyric acid |
76792-22-8 | 98.0%(GC&T) | 5g |
￥890.0 | 2022-06-10 | |
| Fluorochem | 209858-5g |
R)-2-Bromo-3-methylbutyric acid |
76792-22-8 | 95% | 5g |
￡68.00 | 2022-03-01 | |
| Fluorochem | 209858-25g |
R)-2-Bromo-3-methylbutyric acid |
76792-22-8 | 95% | 25g |
￡323.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4005-5G |
(R)-2-Bromo-3-methylbutyric Acid |
76792-22-8 | >98.0%(GC)(T) | 5g |
¥740.00 | 2024-04-16 | |
| eNovation Chemicals LLC | D960376-25g |
(R)-(+)-2-BROMO-3-METHYLBUTYRIC ACID |
76792-22-8 | 98.0% | 25g |
$245 | 2024-06-06 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B102423-1g |
(R)-2-Bromo-3-methylbutyric acid |
76792-22-8 | 96% | 1g |
¥156.90 | 2023-09-04 |
(R)-2-Bromo-3-methylbutyric acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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